Cas no 1159511-73-5 (4-Bromo-3-methyl-1H-indazole)

• Product Name: 4-Bromo-3-methyl-1H-indazole
• CAS No: 1159511-73-5
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD09743499
• CID: 1039963
• PubChem ID: 44119449
• Update Time: 2025-04-20

4-Bromo-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-1H-indazole
• 4-bromo-3-methyl-2H-indazole
• 4-bromanyl-3-methyl-2H-indazole
• 4-Bromo-3-methyl-1H-indaz...
• BCP28034
• PB23661
• OR40117
• FCH1392425
• CM10789
• 1H-INDAZOLE, 4-BROMO-3-METHYL-
• AX8237717
• 4-Bromo-3-methyl-1H-indazole, AldrichCPR
• ST1100612
• AB0038419
• Y5786
• A803519
• MFCD09743499
• SCHEMBL6830412
• DS-16044
• DB-023361
• EN300-2008433
• AKOS016006878
• SY029541
• CS-0038555
• 4-bromo-3-methyl-2H-indazole;4-Bromo-3-methyl-1H-indazole
• 1159511-73-5
• DTXSID50657240

• MDL： MFCD09743499
• Inchi： 1S/C8H7BrN2/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： QLPNZDSBEQBVBD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=C(C)NN=2

Computed Properties

• Exact Mass: 209.97900
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.654±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 341.4±22.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 28.68000
• LogP: 2.63380

4-Bromo-3-methyl-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles